N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-4-ethoxybenzamide

• IUPAC Name: N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-4-ethoxybenzamide
• InChI: InChI=1S/C17H21N3O2/c1-3-22-15-8-6-13(7-9-15)17(21)18-11-14-10-16(12-4-5-12)20(2)19-14/h6-10,12H,3-5,11H2,1-2H3,(H,18,21)
• InChI Key: SCLFEITXEHHNQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC2=NN(C(=C2)C3CC3)C
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

“N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-4-ethoxybenzamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring in this compound is substituted with a cyclopropyl group and a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, a common feature in many biologically active compounds. The cyclopropyl and methyl groups attached to the pyrazole ring would add to the complexity of the molecule.

Scientific Research Applications

Synthesis and Structural Analysis

Regioselective Synthesis of Pyrazoles

A study by Aly et al. (2017) explored the regioselective synthesis of 5-aminopyrazoles from reactions of amidrazones with activated nitriles, including structural investigations via NMR and X-ray analyses. This research highlights the synthetic versatility of pyrazole derivatives and their structural elucidation, suggesting potential applications in the design and development of new compounds with specific properties (Aly et al., 2017).

Antimicrobial Applications

Antimicrobial Screening of Thiazolopyrimidine Derivatives

Desai et al. (2013) synthesized and screened a series of pyrazole-incorporating thiazolopyrimidine derivatives for their antimicrobial properties. The compounds exhibited significant activity against various bacterial and fungal strains, indicating the potential of pyrazole derivatives as antimicrobial agents (Desai et al., 2013).

Pharmacological Activities

Novel Pyrazole Derivatives as Anti-inflammatory Agents

Abdulla et al. (2014) discussed the synthesis and pharmacological evaluation of substituted pyrazole derivatives, showing promising anti-inflammatory activities. This study underscores the potential therapeutic applications of pyrazole derivatives in developing new anti-inflammatory drugs (Abdulla et al., 2014).

Material Science Applications

Polyimide Synthesis

Butt et al. (2005) reported the synthesis of novel aromatic polyimides from pyrazole derivatives, indicating applications in material science, especially for the development of polymers with specific thermal and mechanical properties (Butt et al., 2005).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures. Without specific data, it’s not possible to provide detailed safety information.